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Compound of Interest

Compound Name: Triethylgermanium chloride

Cat. No.: B1583768 Get Quote

Technical Support Center: Handling
Triethylgermanium Chloride
This guide provides detailed information, troubleshooting advice, and standardized protocols

for researchers, scientists, and drug development professionals working with the air- and

moisture-sensitive reagent, triethylgermanium chloride.

Section 1: Properties of Triethylgermanium Chloride
Triethylgermanium chloride is a colorless liquid that is highly sensitive to moisture,

necessitating the use of inert atmosphere techniques for all handling and storage.[1] It is

classified as harmful if swallowed, inhaled, or in contact with skin, and can cause serious skin

and eye irritation.[1][2][3]
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Property Value Reference

CAS Number 994-28-5 [1][4]

Molecular Formula C₆H₁₅ClGe [1][4]

Formula Weight 195.23 g/mol [4]

Appearance Colorless Liquid [1][5]

Purity ≥98% [4]

Section 2: Frequently Asked Questions - General
Handling & Safety
Q: What is triethylgermanium chloride and why does it require special handling? A:

Triethylgermanium chloride is an organogermanium compound used in chemical synthesis.

[6] Its primary hazard in a laboratory setting is its high sensitivity to moisture and air.[1]

Exposure to atmospheric water can lead to decomposition, compromising the reagent's

integrity and the outcome of the experiment. Therefore, all manipulations must be performed

under an inert atmosphere, such as dry nitrogen or argon.[7][8]

Q: What are the primary health hazards associated with triethylgermanium chloride? A:

Triethylgermanium chloride is harmful if swallowed, inhaled, or if it comes into contact with

skin.[1][5] It is known to cause significant skin irritation and serious eye irritation.[2] Inhalation

may also lead to respiratory irritation.[1]

Q: What Personal Protective Equipment (PPE) should be worn when handling this compound?

A: When handling triethylgermanium chloride, appropriate PPE is mandatory. This includes:

Eye/Face Protection: Tightly fitting safety goggles and a face shield are recommended.[9]

Skin Protection: Handle with chemical-resistant gloves (inspect before use) and wear a lab

coat.[3][9] Contaminated clothing should be removed and washed before reuse.[3]

Respiratory Protection: Use only in a well-ventilated area, such as a fume hood. If ventilation

is inadequate, a suitable respirator must be worn.[5]
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Q: How must triethylgermanium chloride be stored? A: Proper storage is critical. The

compound must be kept in a tightly closed container in a dry, cool, and well-ventilated place.[1]

[3] Crucially, the container should be stored under an inert nitrogen atmosphere to prevent

degradation from moisture.[1]

Q: What is the correct procedure for a small spill? A: In the event of a spill, first ensure the area

is well-ventilated and remove all sources of ignition.[9][10] Absorb the spill with an inert material

such as sand, silica gel, or a universal binder.[1][10] Collect the material into a suitable, closed

container for disposal.[1] Do not let the product enter drains.[9]

Section 3: FAQs - Inert Atmosphere Setups
Q: What is the difference between a glovebox and a Schlenk line? A: Both create an inert

environment for handling air-sensitive compounds.[7]

A glovebox is a sealed container filled with inert gas, allowing for manipulation of chemicals

through attached gloves.[11][12] It is ideal for procedures requiring dexterity, such as

weighing solids.[13]

A Schlenk line is a dual-manifold glassware system connected to sources of inert gas and

vacuum.[13][14] It allows for reactions and transfers to be carried out in specialized flasks

(Schlenk flasks) outside of a glovebox.

Q: When should I use a glovebox for handling triethylgermanium chloride? A: A glovebox is

the preferred environment when you need to weigh out solid reagents that will be used in a

reaction with triethylgermanium chloride.[13] It is also ideal for preparing and storing

samples or reagents that require long-term protection from the atmosphere.

Q: When is a Schlenk line more appropriate? A: A Schlenk line is ideal for conducting the actual

chemical reaction.[13] It is perfectly suited for transferring triethylgermanium chloride (a

liquid) from its storage vessel to the reaction flask and for performing subsequent reaction

steps like heating, cooling, and stirring under an inert atmosphere.
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Decision: Glovebox vs. Schlenk Line

Start: Need to handle
air-sensitive material

Weighing or handling
a solid reagent?

Use Glovebox
  Yes  

Use Schlenk Line

  No
(e.g., liquid transfer,

running reaction)
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Liquid Transfer Workflow (Schlenk Line)

1. Prepare Dry,
Inert Reaction Flask

2. Prepare Dry Syringe
(Oven-dry & flush with N₂)

3. Pressurize Reagent Bottle
with Inert Gas

4. Insert Syringe Needle
into Liquid

5. Slowly Withdraw Liquid
(let N₂ pressure fill syringe)

6. Expel Gas Bubbles &
Measure Exact Volume

7. Withdraw Inert Gas 'Buffer'
into Syringe Headspace

8. Transfer Reagent to
Reaction Flask via Septum

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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